Cas no 954610-42-5 (1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea)

• Product Name: 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• CAS No: 954610-42-5
• MF: C₂₅H₂₅N₃O₂
• MW: 399.484905958176
• CID: 5964435
• PubChem ID: 16919960
• Update Time: 2025-05-24

1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• 1-benzhydryl-3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]urea
• 954610-42-5
• F2372-0051
• AKOS024643950
• 1-(diphenylmethyl)-3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]urea
• 1-benzhydryl-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea

• Inchi： 1S/C25H25N3O2/c29-23-16-19(18-28(23)22-14-8-3-9-15-22)17-26-25(30)27-24(20-10-4-1-5-11-20)21-12-6-2-7-13-21/h1-15,19,24H,16-18H2,(H2,26,27,30)
• InChI Key： CAZQDIHDYBMDSB-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCC1CC(=O)N(C2=CC=CC=C2)C1)=O

Computed Properties

• Exact Mass: 399.19467705g/mol
• Monoisotopic Mass: 399.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

Comprehensive Overview of 1-(Diphenylmethyl)-3-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Methylurea (CAS No. 954610-42-5)

1-(Diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea, with the CAS number 954610-42-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of urea derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the diphenylmethyl and 5-oxo-1-phenylpyrrolidin-3-yl moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for urea-based compounds has surged due to their role in targeting various biological pathways. Researchers are particularly interested in 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea for its potential applications in central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate specific receptors or enzymes makes it a promising candidate for further investigation. With the rise of personalized medicine and AI-driven drug discovery, this molecule aligns with current trends in optimizing drug efficacy and reducing side effects.

The synthesis of CAS 954610-42-5 involves multi-step organic reactions, including amide coupling and pyrrolidinone formation. Its molecular weight and solubility profile are critical factors for formulation development, especially in oral drug delivery systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These aspects are crucial for researchers exploring its structure-activity relationships (SAR).

From an industrial perspective, 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and biodegradable solvents to minimize environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize responsible chemical production.

In the realm of intellectual property, patents related to urea derivatives and their therapeutic uses have seen a notable increase. CAS 954610-42-5 is frequently cited in patent applications for its potential in treating neurodegenerative conditions such as Alzheimer's and Parkinson's diseases. This highlights its relevance in addressing unmet medical needs, a topic frequently searched by professionals in pharmacology and biotech.

For laboratory use, 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea is typically handled under standard safety protocols. While not classified as hazardous, proper PPE (personal protective equipment) and ventilation are recommended during handling. Storage conditions often involve anhydrous environments to prevent degradation, a detail emphasized in material safety data sheets (MSDS).

The compound's physicochemical properties, such as melting point and logP, are essential for predicting its bioavailability and pharmacokinetics. These parameters are critical for researchers using in silico modeling tools to accelerate drug development. The integration of machine learning in predicting compound behavior has further amplified interest in molecules like CAS 954610-42-5.

In conclusion, 1-(diphenylmethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea represents a fascinating area of study at the intersection of medicinal chemistry and drug design. Its structural complexity and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.